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Compound of Interest

Compound Name: ICI 211965

Cat. No.: B1674351 Get Quote

Technical Support Center: ICI 211965
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of ICI 211965 (also

known as Zelandopam).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid ICI 211965?

A1: For optimal stability, solid ICI 211965 should be stored in a dry, dark environment.

Recommended storage temperatures are detailed in the table below.

Q2: How should I store stock solutions of ICI 211965?

A2: Stock solutions of ICI 211965 should be stored at low temperatures to maintain their

integrity. Specific temperature guidelines for short and long-term storage are provided in the

data table. It is generally recommended to aliquot the stock solution to avoid repeated freeze-

thaw cycles.[1]

Q3: What is the expected shelf-life of ICI 211965?

A3: If stored correctly under the recommended conditions, ICI 211965 is expected to have a

shelf life of over two years.[2]

Q4: My vial of ICI 211965 arrived at room temperature. Is it still viable?
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A4: Yes. The compound is considered stable for a few weeks during standard shipping

conditions at ambient temperature.[2] Upon receipt, it is crucial to transfer it to the

recommended storage conditions for long-term stability.

Q5: In what solvent can I dissolve ICI 211965?

A5: ICI 211965 is soluble in dimethyl sulfoxide (DMSO).[1][2]

Troubleshooting Guide
Issue: I am observing lower than expected activity in my experiments.

Question: Could the compound have degraded?

Answer: Improper storage is a common cause of compound degradation. Verify that both

the solid compound and any prepared stock solutions have been stored according to the

recommended conditions (see Table 1). For stock solutions, confirm that they have not

been subjected to numerous freeze-thaw cycles. It is advisable to use freshly prepared

solutions or aliquots that have been stored correctly.[1]

Question: Was the compound completely dissolved?

Answer: Ensure that the compound is fully dissolved in the appropriate solvent before use.

Visual inspection for any particulate matter is recommended. Sonication can aid in the

dissolution of the compound.

Issue: The appearance of the solid compound has changed (e.g., color change, clumping).

Question: Is the compound still usable?

Answer: A change in the physical appearance of the compound could indicate degradation

or moisture absorption. It is recommended to use a fresh vial of the compound if you

observe any significant changes. Storing the compound in a desiccator can help protect it

from moisture.[1]

Data Presentation
Table 1: Summary of Storage and Stability Data for ICI 211965
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Form Storage Condition Duration Shelf Life

Solid 0 - 4°C, dry, dark
Short-term (days to

weeks)

>2 years (if stored

properly)[2]

Solid -20°C, dry, dark
Long-term (months to

years)

>2 years (if stored

properly)[2]

Stock Solution (in

DMSO)
0 - 4°C

Short-term (days to

weeks)[2]

Up to 3 months

(general guidance)[1]

Stock Solution (in

DMSO)
-20°C Long-term (months)[2]

Up to 3 months

(general guidance)[1]

Experimental Protocols
While specific experimental protocols are highly dependent on the research application, the

following general procedure outlines the preparation of a stock solution.

Protocol: Preparation of a 10 mM Stock Solution of ICI 211965 in DMSO

Materials:

ICI 211965 (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer and/or sonicator

Procedure: a. Allow the vial of solid ICI 211965 to equilibrate to room temperature before

opening to prevent condensation. b. Weigh the desired amount of ICI 211965 in a sterile

tube. For example, for 1 ml of a 10 mM stock solution, weigh out 0.3895 mg (Molecular

Weight: 389.51 g/mol ). c. Add the appropriate volume of anhydrous DMSO to achieve a final

concentration of 10 mM. d. Vortex the solution until the solid is completely dissolved. If

necessary, use a sonicator for a short period to aid dissolution. e. Visually inspect the
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solution to ensure there is no undissolved particulate matter. f. For long-term storage, it is

recommended to aliquot the stock solution into smaller, single-use volumes to minimize

freeze-thaw cycles. g. Store the stock solution at -20°C for long-term use or at 0-4°C for

short-term use.[2]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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